Cas no 1692071-72-9 (4-Amino-1-(1-cyanoethyl)-1H-pyrazole-3-carboxamide)

• Product Name: 4-Amino-1-(1-cyanoethyl)-1H-pyrazole-3-carboxamide
• CAS No: 1692071-72-9
• MF: C₇H₉N₅O
• MW: 179.179260015488
• CID: 5697041
• PubChem ID: 107345407
• Update Time: 2025-05-23

4-Amino-1-(1-cyanoethyl)-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-1109026
• 1692071-72-9
• 4-Amino-1-(1-cyanoethyl)-1H-pyrazole-3-carboxamide
• 1H-Pyrazole-3-carboxamide, 4-amino-1-(1-cyanoethyl)-

• Inchi： 1S/C7H9N5O/c1-4(2-8)12-3-5(9)6(11-12)7(10)13/h3-4H,9H2,1H3,(H2,10,13)
• InChI Key： RJVCLTRDLULLPP-UHFFFAOYSA-N
• SMILES： O=C(C1C(=CN(C(C#N)C)N=1)N)N

Computed Properties

• Exact Mass: 179.08070993g/mol
• Monoisotopic Mass: 179.08070993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• Boiling Point: 430.5±35.0 °C(Predicted)
• pka: 15.01±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 4-Amino-1-(1-cyanoethyl)-1H-pyrazole-3-carboxamide

4-Amino-1-(1-cyanoethyl)-1H-pyrazole-3-carboxamide (CAS No. 1692071-72-9): A Comprehensive Overview

4-Amino-1-(1-cyanoethyl)-1H-pyrazole-3-carboxamide (CAS No. 1692071-72-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, pharmaceutical research, and agrochemical development. This heterocyclic compound, featuring a pyrazole core, is known for its unique structural properties and potential applications in drug discovery. With the increasing demand for novel bioactive molecules, researchers are actively exploring the synthesis and utility of 4-Amino-1-(1-cyanoethyl)-1H-pyrazole-3-carboxamide in various scientific domains.

The molecular structure of 4-Amino-1-(1-cyanoethyl)-1H-pyrazole-3-carboxamide includes a pyrazole ring substituted with an amino group, a cyanoethyl moiety, and a carboxamide functional group. This combination of functional groups makes it a versatile intermediate for the synthesis of more complex molecules. The CAS No. 1692071-72-9 identifier ensures precise identification of this compound in chemical databases and regulatory documents, which is crucial for researchers and manufacturers.

One of the key reasons behind the growing interest in 4-Amino-1-(1-cyanoethyl)-1H-pyrazole-3-carboxamide is its potential role in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling, and their dysregulation is associated with various diseases, including cancer and inflammatory disorders. Researchers are investigating whether derivatives of this compound can serve as selective kinase inhibitors, offering new therapeutic avenues.

In addition to its pharmaceutical applications, 4-Amino-1-(1-cyanoethyl)-1H-pyrazole-3-carboxamide is also being explored in agrochemical research. The pyrazole scaffold is a common feature in many pesticides and herbicides, and modifications to this core structure can lead to compounds with enhanced efficacy and reduced environmental impact. As sustainability becomes a priority in agriculture, the demand for innovative agrochemicals like those derived from CAS No. 1692071-72-9 is expected to rise.

The synthesis of 4-Amino-1-(1-cyanoethyl)-1H-pyrazole-3-carboxamide typically involves multi-step organic reactions, including cyclization and functional group transformations. Researchers are continually optimizing these synthetic routes to improve yield, purity, and scalability. Green chemistry principles are also being applied to reduce waste and energy consumption during production, aligning with global trends toward sustainable chemical manufacturing.

From a commercial perspective, the market for 4-Amino-1-(1-cyanoethyl)-1H-pyrazole-3-carboxamide is expanding, driven by its potential applications in drug discovery and agrochemicals. Pharmaceutical companies and research institutions are actively sourcing high-quality batches of this compound for preclinical studies. Suppliers specializing in fine chemicals are responding to this demand by offering CAS No. 1692071-72-9 in various quantities, from milligrams to kilograms, to cater to diverse research needs.

Analytical characterization of 4-Amino-1-(1-cyanoethyl)-1H-pyrazole-3-carboxamide is essential to ensure its quality and consistency. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS) are commonly employed to verify the compound's identity and purity. These analytical methods are critical for researchers who rely on precise chemical structures for their experiments.

Safety and handling guidelines for 4-Amino-1-(1-cyanoethyl)-1H-pyrazole-3-carboxamide emphasize standard laboratory practices, including the use of personal protective equipment (PPE) and proper ventilation. While this compound is not classified as highly hazardous, prudent handling is recommended to minimize exposure and ensure safe usage in research settings. Material safety data sheets (MSDS) provide detailed information on storage, disposal, and emergency measures.

Looking ahead, the future of 4-Amino-1-(1-cyanoethyl)-1H-pyrazole-3-carboxamide appears promising, with ongoing research uncovering new applications and derivatives. Collaborative efforts between academia and industry are likely to accelerate the development of this compound into commercially viable products. As the scientific community continues to explore its potential, CAS No. 1692071-72-9 is poised to become a cornerstone in the design of next-generation bioactive molecules.

For researchers and manufacturers seeking reliable information on 4-Amino-1-(1-cyanoethyl)-1H-pyrazole-3-carboxamide, staying updated with the latest publications and patent filings is essential. Scientific journals and conferences frequently highlight advancements related to this compound, offering insights into its synthetic methodologies, biological activities, and industrial applications. By leveraging these resources, stakeholders can make informed decisions about incorporating CAS No. 1692071-72-9 into their projects.

In conclusion, 4-Amino-1-(1-cyanoethyl)-1H-pyrazole-3-carboxamide represents a fascinating area of research with broad implications for medicine and agriculture. Its unique structural features and functional groups make it a valuable building block for innovative chemical solutions. As the demand for specialized intermediates grows, CAS No. 1692071-72-9 will undoubtedly remain a focal point in the quest for novel and effective compounds.